Cas no 1361764-65-9 (3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine)

• Product Name: 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine
• CAS No: 1361764-65-9
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4922720
• Update Time: 2025-06-12

3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-6-1-2-10(14)8(3-6)9-4-7(15)5-18-11(9)19-12(16)17/h1-5,12H
• InChI Key： UVZABVDDXBHNNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC(=CN=C1OC(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 5.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine

Introduction to 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine (CAS No. 1361764-65-9)

3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361764-65-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple fluorine and chlorine substituents, along with a difluoromethoxy group, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural features of 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine contribute to its potential biological activity. The dichlorophenyl moiety enhances lipophilicity and can interact with biological targets through hydrophobic and π-stacking interactions. The difluoromethoxy group introduces additional electronic effects, influencing both the reactivity and binding affinity of the molecule. Furthermore, the fluoropyridine core is a well-documented pharmacophore in many bioactive compounds, particularly in kinase inhibitors and antiviral agents.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles for therapeutic applications. The introduction of fluorine atoms into organic molecules is widely recognized for its ability to modulate metabolic stability, binding affinity, and selectivity. For instance, fluorine substitution can enhance the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This principle has been extensively applied in the design of small-molecule inhibitors targeting various diseases.

3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine has been explored in several preclinical studies as a potential lead compound for therapeutic intervention. Its unique structural framework suggests applications in inhibiting enzymes that play critical roles in cancer progression and inflammatory diseases. Notably, pyridine derivatives have shown promise in targeting protein kinases, which are often overexpressed in tumors and contribute to uncontrolled cell growth. The combination of chloro and fluoro substituents may enhance interactions with key residues in the active sites of these enzymes, leading to potent inhibitory effects.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. Medicinal chemists often modify such scaffolds by introducing additional functional groups or varying substitution patterns to optimize pharmacokinetic properties and therapeutic efficacy. The versatility of 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine lies in its ability to accommodate diverse chemical modifications while retaining its core pharmacophoric features.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. These predictions are invaluable in guiding synthetic efforts and prioritizing candidates for experimental validation. By leveraging machine learning algorithms trained on large datasets of bioactive molecules, it is possible to identify structural motifs that enhance drug-like properties.

The synthesis of 3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution (SNAr), cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and protection-deprotection strategies to handle sensitive functional groups like the difluoromethoxy moiety. Advances in catalytic systems have made these transformations more efficient and environmentally friendly.

In conclusion,3-(2,5-Dichlorophenyl)-2-(difluoromethoxy)-5-fluoropyridine (CAS No. 1361764-65-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activity position it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles, this compound is likely to play an important role in shaping future pharmaceutical innovations.